Cas no 892760-74-6 (3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 892760-74-6
• MF: C₂₇H₂₇FN₂O₃S
• MW: 478.578289270401
• CID: 6150695
• PubChem ID: 18560329
• Update Time: 2024-01-05

3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 892760-74-6
• 7-(diethylamino)-6-fluoro-1-(4-methylbenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• F1609-0547
• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-methylphenyl)methyl]quinolin-4-one
• AKOS001917135
• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C27H27FN2O3S/c1-4-29(5-2)25-16-24-22(15-23(25)28)27(31)26(34(32,33)21-9-7-6-8-10-21)18-30(24)17-20-13-11-19(3)12-14-20/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： GLBNQSHBRRKBQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC(C)=CC=1)N(CC)CC)F)=O)(=O)=O

Computed Properties

• Exact Mass: 478.17264206g/mol
• Monoisotopic Mass: 478.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines